Cas no 170996-76-6 ()

• CAS No: 170996-76-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6647865
• PubChem ID: 15260938
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H11NO2/c1-6-7(2)13-8-4-5-11(3)10(12)9(6)8/h4-5H,1-3H3
• InChI Key： PYJXPVQYRLRRQY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C(N(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[3,2-c]pyridines